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Compound of Interest

Compound Name: beta-Lactose

Cat. No.: B1674315 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of anhydrous beta-lactose, a critical excipient in the pharmaceutical industry. The

information presented herein is intended to support research, development, and formulation

activities by providing detailed data, experimental methodologies, and an understanding of the

relationships between these properties and their application in drug product development.

Core Physicochemical Properties
Anhydrous beta-lactose (β-lactose) is a disaccharide composed of galactose and glucose,

distinguished from its alpha anomer by the orientation of the hydroxyl group on the anomeric

carbon of the glucose unit.[1][2] This structural difference imparts distinct physicochemical

characteristics that are highly relevant to its functionality as a pharmaceutical excipient.[3]

Commercially available anhydrous lactose typically contains a majority of β-lactose (around 70-

80%) with the remainder being anhydrous α-lactose.[4][5]

Quantitative Data Summary
The following tables summarize the key quantitative physicochemical properties of anhydrous

beta-lactose, providing a consolidated reference for formulation scientists.
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Property Value Unit References

General Properties

Molecular Formula C₁₂H₂₂O₁₁ [6][7][8]

Molecular Weight 342.30 g/mol [6][7][8]

Physical Properties

Melting Point 223 - 228.8 °C [6][9][10]

Density (True) 1.590 g/cm³ [1][11]

Boiling Point (rough

estimate)
667.9 °C [6][10]

Solubility

Water (20 °C) 5-10 g/100 mL [12]

Water (25 °C) 45.0 ± 0.34 g/100g solution [9]

Ethanol (96%) Practically Insoluble [12][13]

Hygroscopicity &

Moisture Content

Moisture Sorption (at

55% RH)
< 1 % [14]

Moisture Sorption (at

80% RH)
1.66 % [14]

Loss on Drying ≤ 0.5 % [15][16]

Water Content (Karl

Fischer)
≤ 1.0 % [15][16]

Powder Properties

Angle of Repose 31 - 35 ° [4]

Experimental Protocols for Property Determination
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The accurate characterization of anhydrous beta-lactose is essential for ensuring consistent

performance in pharmaceutical formulations. The following sections detail the methodologies

for determining its key physicochemical properties.

Melting Point Determination
Method: Differential Scanning Calorimetry (DSC)

Protocol:

A small, accurately weighed sample (typically 2-5 mg) of anhydrous beta-lactose is

hermetically sealed in an aluminum pan.

An empty sealed pan is used as a reference.

The sample and reference pans are placed in the DSC instrument.

The temperature is increased at a constant rate, typically 10°C/min.[9]

The heat flow to the sample is monitored as a function of temperature.

The melting point is determined as the onset or peak of the endothermic event

corresponding to the melting of the substance.[17][18]

Density (True) Measurement
Method: Gas Pycnometry

Protocol:

The sample chamber of a gas pycnometer is calibrated using a standard of known volume.

A known weight of anhydrous beta-lactose powder is placed into the sample chamber.

The chamber is sealed and purged with a non-reactive gas, typically helium, to remove any

adsorbed gases from the powder surface.

The gas is then allowed to expand from a reference chamber into the sample chamber.
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The pressure change is measured and used to calculate the volume of the solid material,

excluding inter-particle and intra-particle pore volume.

The true density is calculated by dividing the mass of the sample by its measured volume.

Solubility Determination
Method: Equilibrium Solubility Method

Protocol:

An excess amount of anhydrous beta-lactose is added to a known volume of the solvent

(e.g., deionized water) in a sealed container.

The container is agitated at a constant temperature (e.g., 25°C) for a sufficient period to

ensure equilibrium is reached (typically 24-48 hours).[9]

The suspension is then filtered to remove the undissolved solid.

The concentration of lactose in the clear filtrate is determined using a suitable analytical

method, such as High-Performance Liquid Chromatography (HPLC) with a refractive index

detector or a validated polarimetric method.[19][20]

The solubility is expressed as the mass of solute per volume or mass of the solvent.

Hygroscopicity Assessment
Method: Dynamic Vapor Sorption (DVS)

Protocol:

A small, accurately weighed sample of anhydrous beta-lactose is placed in the DVS

instrument.

The initial weight of the sample is recorded at a low relative humidity (RH), typically <1% RH.

The RH within the chamber is then increased in a stepwise manner (e.g., in 10% RH

increments) up to a high RH (e.g., 90% RH), and the change in sample mass is recorded at
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each step once equilibrium is reached.[4][21]

The RH is then decreased in a similar stepwise manner to obtain the desorption isotherm.

The hygroscopicity is evaluated by the amount of water vapor sorbed by the material at

different RH levels. Anhydrous beta-lactose is considered not very hygroscopic, especially

at RH levels below 70%.[4]

Powder Flowability Characterization
Method: Angle of Repose

Protocol:

A funnel with a fixed diameter is positioned at a specific height above a flat, circular base.

The anhydrous beta-lactose powder is allowed to flow through the funnel onto the base until

the apex of the cone of powder reaches the tip of the funnel.

The height (h) and radius (r) of the resulting powder cone are measured.

The angle of repose (θ) is calculated using the formula: θ = arctan(h/r).

An angle of repose between 31-35° generally indicates good flowability.[4]

Visualizations
Experimental Workflow for Physicochemical
Characterization
The following diagram illustrates a typical workflow for the comprehensive physicochemical

characterization of anhydrous beta-lactose.
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Caption: Experimental workflow for the physicochemical characterization of anhydrous beta-
lactose.

Impact of Physicochemical Properties on Drug
Development
The physicochemical properties of anhydrous beta-lactose are directly linked to its

performance in various stages of drug development, particularly in solid dosage form

manufacturing.
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Physicochemical Properties of Anhydrous β-Lactose Impact on Drug Development & Formulation

Low Hygroscopicity Enhanced Stability of
Moisture-Sensitive APIs

Good Flowability Uniformity of Dosage Units
(e.g., Tablets, Capsules)

Excellent Compactibility  suitability for Direct
Compression Tableting

High Solubility Improved Drug Dissolution
& Bioavailability

Inert Nature Broad Compatibility with APIs
& Other Excipients

Click to download full resolution via product page

Caption: Relationship between physicochemical properties and drug development implications.

Conclusion
The well-characterized physicochemical properties of anhydrous beta-lactose, including its low

hygroscopicity, good flowability, and excellent compressibility, make it a versatile and highly

valuable excipient in the development of solid oral dosage forms.[22][23] Its high solubility and

chemical stability further contribute to its widespread use. A thorough understanding and

rigorous testing of these properties, as outlined in this guide, are paramount for successful

formulation development and the manufacturing of robust and effective drug products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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